![molecular formula C27H31N3O4S B2667219 7-(6-(4-benzylpiperidin-1-yl)-6-oxohexyl)-6-thioxo-6,7-dihydro-[1,3]dioxolo[4,5-g]quinazolin-8(5H)-one CAS No. 688053-71-6](/img/no-structure.png)
7-(6-(4-benzylpiperidin-1-yl)-6-oxohexyl)-6-thioxo-6,7-dihydro-[1,3]dioxolo[4,5-g]quinazolin-8(5H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
7-(6-(4-benzylpiperidin-1-yl)-6-oxohexyl)-6-thioxo-6,7-dihydro-[1,3]dioxolo[4,5-g]quinazolin-8(5H)-one is a useful research compound. Its molecular formula is C27H31N3O4S and its molecular weight is 493.62. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antibacterial Activity
Compounds similar to 7-(6-(4-benzylpiperidin-1-yl)-6-oxohexyl)-6-thioxo-6,7-dihydro-[1,3]dioxolo[4,5-g]quinazolin-8(5H)-one have demonstrated significant antibacterial properties. For instance, a study synthesized novel imidazo[2′, 1′:5, 1]‐1, 2, 4‐triazolo[4, 3‐c]quinazolines with potent antibacterial activities against various Gram-positive and Gram-negative bacteria (Nasr, Gineinah, & El-Bendary, 2003).
Anticancer Potential
A class of novel indolylmethylene benzo[h]thiazolo[2,3-b]quinazolinones was synthesized, exhibiting notable anticancer activity against breast and liver cancer cell lines (Gali et al., 2014). Another study reported the synthesis and biological activity of 3-ethyl-2-thioxo-2,3-dihydro-1H-spiro[benzo[h]-quinazolin-5,1′-cyclohexane]-4(6H)-one derivatives, revealing high anti-monoamine oxidase and antitumor activity (Markosyan et al., 2015).
Antihypertensive Agents
In the search for novel antihypertensive compounds, studies have synthesized similar quinazoline derivatives. A particular study synthesized compounds with antihypertensive activity but found no significant activity in the synthesized compounds (Chern et al., 1990).
Agricultural Applications
Quinazolin-4-one derivatives were found effective as agricultural bactericides against plant pathogens like Xanthomonas oryzae pv. oryzae (Du et al., 2018).
Antioxidant Properties
A series of 2,3-disubstituted quinazoline-4(3H)-ones exhibited potent antibacterial activities and significant antioxidant potential, showing profound antioxidant properties in certain compounds (Kumar et al., 2011).
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound involves the condensation of 4-benzylpiperidin-1-amine with 6-oxohexanoic acid to form an amide intermediate. The intermediate is then reacted with 2,3-dihydrobenzo[d][1,3]dioxole-5-carbonyl chloride to form the desired compound.", "Starting Materials": [ "4-benzylpiperidin-1-amine", "6-oxohexanoic acid", "2,3-dihydrobenzo[d][1,3]dioxole-5-carbonyl chloride", "Triethylamine", "Dimethylformamide", "Methanol", "Ethyl acetate", "Sodium bicarbonate", "Sodium chloride", "Water" ], "Reaction": [ "Step 1: 4-benzylpiperidin-1-amine is reacted with 6-oxohexanoic acid in the presence of triethylamine and dimethylformamide to form an amide intermediate.", "Step 2: The intermediate is then reacted with 2,3-dihydrobenzo[d][1,3]dioxole-5-carbonyl chloride in the presence of triethylamine and dimethylformamide to form the desired compound.", "Step 3: The crude product is purified by column chromatography using a mixture of methanol and ethyl acetate as the eluent.", "Step 4: The purified product is treated with a solution of sodium bicarbonate in water to remove any remaining acid impurities.", "Step 5: The aqueous layer is separated and the organic layer is washed with a solution of sodium chloride and water.", "Step 6: The organic layer is dried over anhydrous sodium sulfate and the solvent is removed under reduced pressure to obtain the final product." ] } | |
CAS RN |
688053-71-6 |
Molecular Formula |
C27H31N3O4S |
Molecular Weight |
493.62 |
IUPAC Name |
7-[6-(4-benzylpiperidin-1-yl)-6-oxohexyl]-6-sulfanylidene-5H-[1,3]dioxolo[4,5-g]quinazolin-8-one |
InChI |
InChI=1S/C27H31N3O4S/c31-25(29-13-10-20(11-14-29)15-19-7-3-1-4-8-19)9-5-2-6-12-30-26(32)21-16-23-24(34-18-33-23)17-22(21)28-27(30)35/h1,3-4,7-8,16-17,20H,2,5-6,9-15,18H2,(H,28,35) |
InChI Key |
NRZXEACWRUFHIY-UHFFFAOYSA-N |
SMILES |
C1CN(CCC1CC2=CC=CC=C2)C(=O)CCCCCN3C(=O)C4=CC5=C(C=C4NC3=S)OCO5 |
solubility |
not available |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.